Cas no 120658-71-1 (2-Oxo-3-4-(trifluoromethyl)phenylpropanoic acid)

• Product Name: 2-Oxo-3-4-(trifluoromethyl)phenylpropanoic acid
• CAS No: 120658-71-1
• MF: C₁₀H₇F₃O₃
• MW: 232.155993700027
• CID: 133218
• PubChem ID: 16795674
• Update Time: 2025-07-19

2-Oxo-3-4-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-3-(4-(trifluoromethyl)phenyl)propanoic acid
• 2-oxo-3-[4-(trifluoromethyl)phenyl]propanoic acid
• Benzenepropanoic acid, a-oxo-4-(trifluoromethyl)-
• AC1Q71MM
• ACMC-1C23I
• AGN-PC-0169YK
• CTK4B1961
• p-(trifluoromethyl)phenylpuruvic acid
• SureCN5791805
• MFCD08234689
• 2-OXO-3-(4-(TRIFLUOROMETHYL)PHENYL)PROPANOICACID
• DTXSID00588631
• WKPBMQOVUPFRHQ-UHFFFAOYSA-N
• SCHEMBL5791805
• SY339093
• 120658-71-1
• J-004375
• EN300-44831
• AKOS000149557
• C91150
• 2-Oxo-3-4-(trifluoromethyl)phenylpropanoic acid

• Inchi： 1S/C10H7F3O3/c11-10(12,13)7-3-1-6(2-4-7)5-8(14)9(15)16/h1-4H,5H2,(H,15,16)
• InChI Key： WKPBMQOVUPFRHQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CC(C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 232.03500
• Monoisotopic Mass: 232.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 1.90160

Additional information on 2-Oxo-3-4-(trifluoromethyl)phenylpropanoic acid

Introduction to 2-Oxo-3-4-(trifluoromethyl)phenylpropanoic acid (CAS No. 120658-71-1)

2-Oxo-3-4-(trifluoromethyl)phenylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 120658-71-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by a β-keto acid structure, which is a crucial moiety in synthetic chemistry and drug development. The presence of a trifluoromethyl group at the para position of the phenyl ring introduces unique electronic and steric properties, making this compound a valuable intermediate in the synthesis of biologically active molecules.

The trifluoromethyl group is particularly noteworthy due to its ability to modulate the pharmacokinetic and pharmacodynamic properties of pharmaceutical agents. Its electron-withdrawing nature enhances metabolic stability, prolongs half-life, and often improves binding affinity to biological targets. In recent years, the incorporation of trifluoromethyl groups into drug candidates has been extensively studied, with compounds featuring this moiety demonstrating efficacy in various therapeutic areas, including oncology, anti-inflammatory disorders, and infectious diseases.

2-Oxo-3-4-(trifluoromethyl)phenylpropanoic acid serves as a versatile building block in medicinal chemistry. Its structural framework allows for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. The β-keto acid functionality is particularly useful in constructing heterocyclic scaffolds, which are prevalent in many pharmacologically active compounds. Researchers have leveraged this compound to develop novel analogs with improved pharmacological profiles, highlighting its importance in drug discovery pipelines.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 2-Oxo-3-4-(trifluoromethyl)phenylpropanoic acid. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled the efficient construction of complex molecular architectures featuring this core structure. These methods not only improve yield and purity but also allow for greater control over stereochemistry, which is critical for optimizing biological activity.

The pharmaceutical industry has shown particular interest in derivatives of 2-Oxo-3-4-(trifluoromethyl)phenylpropanoic acid due to their potential therapeutic applications. For instance, researchers have explored its utility in developing inhibitors targeting enzyme-catalyzed pathways implicated in metabolic disorders. The trifluoromethyl group's influence on enzyme interactions has been particularly studied, with evidence suggesting that it can enhance binding affinity and selectivity. Such findings underscore the compound's significance as a pharmacophore in designing next-generation therapeutics.

In addition to its pharmaceutical relevance, 2-Oxo-3-4-(trifluoromethyl)phenylpropanoic acid has found applications in materials science and agrochemical research. Its unique structural features make it a valuable precursor for synthesizing advanced materials with specialized properties. Furthermore, derivatives of this compound have been investigated for their potential as intermediates in crop protection agents, where the trifluoromethyl group contributes to enhanced stability and efficacy.

The synthesis of 2-Oxo-3-4-(trifluoromethyl)phenylpropanoic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include Friedel-Crafts alkylation followed by oxidation and functional group interconversion. Advances in catalytic systems have streamlined these processes, reducing reaction times and minimizing waste generation. Such improvements align with the growing emphasis on sustainable chemistry practices within the industry.

From a computational chemistry perspective, 2-Oxo-3-4-(trifluoromethyl)phenylpropanoic acid has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into how modifications around the core structure can influence binding affinity and selectivity. Such knowledge is instrumental in guiding the design of novel drug candidates with optimized pharmacological properties.

The future prospects for 2-Oxo-3-4-(trifluoromethyl)phenylpropanoic acid are promising, with ongoing research exploring new synthetic routes and applications. Collaborative efforts between academia and industry are expected to yield innovative derivatives with broad therapeutic potential. As computational tools continue to evolve, the ability to predict and design molecular structures with high precision will further enhance the utility of this compound in drug discovery.